

Application Notes & Protocols: In Vitro Dosing for Substituted Quinazolinones

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: 3-Benzyl-6-hydroxy-7-methoxyquinazolin-4(3H)-one

CAS No.: 808793-56-8

Cat. No.: B1628503

[Get Quote](#)

Introduction: The Quinazolinone Scaffold in Drug Discovery

The quinazolinone core is a privileged heterocyclic scaffold that forms the basis of numerous compounds with significant therapeutic potential.^[1] These derivatives have demonstrated a wide spectrum of biological activities, most notably as anticancer agents.^{[1][2]} Many substituted quinazolinones function by inhibiting key enzymes in cell signaling pathways that are often dysregulated in cancer, such as the Epidermal Growth Factor Receptor (EGFR) and the Phosphoinositide 3-kinase (PI3K)/Akt pathway.^{[3][4][5][6]} Several FDA-approved drugs, including Gefitinib and Erlotinib, feature the quinazoline structure, underscoring its clinical relevance in targeted cancer therapy.^{[3][7][8]}

The successful preclinical evaluation of novel substituted quinazolinones hinges on the application of rigorous, reproducible, and mechanistically informative in vitro assays. This guide provides a detailed framework for researchers, scientists, and drug development professionals to design and execute robust in vitro dosing protocols. It moves beyond simple step-by-step

instructions to explain the underlying scientific principles, ensuring that the generated data is both accurate and interpretable.

Part 1: Foundational Steps for In Vitro Dosing

Before any cell-based assay is performed, meticulous preparation and characterization of the test compound and the biological system are paramount. These initial steps are critical for the validity of all subsequent data.

Compound Management: Ensuring Purity and Solubility

The physical and chemical properties of your test compound directly impact its biological activity.

- **Purity and Identity Verification:** Always begin with a compound of known purity (ideally >95%) and confirmed chemical identity (e.g., via NMR or Mass Spectrometry). Impurities can confound results, leading to false positives or inaccurate potency measurements.
- **Solubility Testing:** Many heterocyclic compounds, including some quinazolinone derivatives, exhibit poor aqueous solubility.^[3] It is essential to determine the optimal solvent for creating a high-concentration stock solution.
 - **Primary Solvent:** Dimethyl sulfoxide (DMSO) is the most common solvent for initial stock solutions due to its high solubilizing power.^[9]
 - **Stock Solution Preparation:** Prepare a high-concentration stock (e.g., 10-50 mM) in 100% DMSO. Aliquot into single-use vials and store at -20°C or -80°C to prevent degradation from repeated freeze-thaw cycles.^[9]
 - **Working Solutions:** Prepare intermediate dilutions from the stock solution in cell culture medium. It is critical to ensure the final concentration of DMSO in the cell culture well is non-toxic, typically $\leq 0.5\%$ and ideally $\leq 0.1\%$, as higher concentrations can induce cellular stress or death, confounding the results.^[9] Always include a "vehicle control" (medium with the same final DMSO concentration as the test wells) in your experiments.

Cell System Preparation: The Biological Canvas

The choice of cell line and adherence to best practices in cell culture are fundamental to reproducible results.

- **Cell Line Selection:** The selection should be hypothesis-driven. For example, if a quinazolinone is designed to target EGFR, use a cell line known to overexpress this receptor, such as A549 (non-small cell lung cancer) or MCF-7 (breast cancer).[\[3\]](#)[\[10\]](#)[\[11\]](#)[\[12\]](#) Using a panel of cell lines can provide data on selectivity and spectrum of activity.[\[13\]](#)[\[14\]](#)
- **Cell Culture Best Practices:** Adherence to aseptic technique is non-negotiable to prevent contamination.[\[15\]](#)[\[16\]](#)
 - **Health and Confluency:** Start experiments with healthy, exponentially growing cells.[\[15\]](#) Cell confluency (typically 70-80%) should be consistent across experiments, as cell density can affect drug response.[\[15\]](#)
 - **Mycoplasma Testing:** Regularly test cultures for mycoplasma contamination, as it can alter cellular metabolism and drug sensitivity.[\[16\]](#)
 - **Authentication:** Use authenticated cell lines (e.g., via STR profiling) to avoid working with misidentified lines, a common problem that invalidates research.[\[17\]](#)


Parameter	Recommendation	Rationale
Compound Purity	>95%	Ensures observed effects are due to the compound, not impurities.
Stock Solvent	100% DMSO	Maximizes solubility for a wide range of organic molecules.
Final DMSO %	≤0.5%, ideally ≤0.1%	Prevents solvent-induced cytotoxicity and artifacts. [9]
Cell Health	Logarithmic growth phase	Ensures a uniform and reproducible physiological state.
Cell Confluency	70-80% at time of dosing	Avoids artifacts from contact inhibition (high confluency) or poor growth (low confluency). [15]
Controls	Untreated, Vehicle (DMSO), Positive	Essential for data normalization, artifact identification, and assay validation.

Part 2: Core Experimental Protocols

This section details three fundamental assays for characterizing substituted quinazolinones, forming a logical progression from general toxicity to specific mechanism of action.

Workflow for In Vitro Evaluation

The overall process follows a tiered approach, starting with broad screening and moving towards more specific mechanistic studies.



[Click to download full resolution via product page](#)

Caption: A streamlined workflow for the in vitro evaluation of novel compounds.

Protocol 1: Antiproliferative and Cytotoxicity Assay (MTT/XTT)

This is the foundational assay to determine the concentration-dependent effect of a compound on cell viability and proliferation. The MTT assay measures the metabolic activity of cells, which serves as a proxy for cell number.^[11]

Principle: The tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), is reduced by mitochondrial dehydrogenases in living cells to a purple formazan product. The amount of formazan is directly proportional to the number of viable cells.

Step-by-Step Methodology:

- Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.
- Compound Dosing:
 - Prepare a 2x concentrated serial dilution of the quinazolinone derivative in culture medium from your stock solution.
 - Remove the old medium from the cells and add 100 µL of the compound dilutions to the respective wells. Be sure to include vehicle control wells (DMSO at the highest concentration used) and untreated control wells (medium only).
 - Typical concentration ranges for initial screening are broad, from 0.01 to 100 µM.[\[11\]](#)
- Incubation: Incubate the plate for a specified duration, typically 48 or 72 hours, which allows for multiple cell doubling times.[\[12\]](#)
- MTT Addition: Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.
- Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals. Mix gently by pipetting or on an orbital shaker.
- Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.
- Data Analysis:
 - Calculate the percentage of cell viability for each concentration relative to the vehicle control: (% Viability) = (Abs_treated / Abs_vehicle) * 100.

- Plot the % Viability against the log of the compound concentration and use non-linear regression (sigmoidal dose-response curve) to calculate the IC₅₀ (half-maximal inhibitory concentration) or GI₅₀ (half-maximal growth inhibition) value.

Protocol 2: In Vitro Kinase Inhibition Assay

This cell-free assay directly measures the ability of a compound to inhibit its purified target kinase, confirming on-target activity. The ADP-Glo™ Kinase Assay is a versatile luminescent platform that quantifies the amount of ADP produced during the kinase reaction.^{[18][19]}

Principle: The kinase reaction produces ADP. After the reaction is stopped, a detection reagent converts the ADP to ATP, which is then used by luciferase to generate light. The light signal is proportional to the ADP produced and thus to kinase activity.

Step-by-Step Methodology:

- **Reagent Preparation:** Prepare kinase buffer, the purified recombinant kinase (e.g., EGFR, PI3Kδ), the specific substrate, and ATP at optimal concentrations.
- **Compound Plating:** In a 384-well plate, add the substituted quinazolinone across a range of concentrations. Include a known inhibitor as a positive control (e.g., Gefitinib for EGFR) and a DMSO vehicle control.
- **Kinase Reaction:**
 - Add the kinase enzyme to the wells containing the compound and incubate briefly to allow for binding.
 - Initiate the reaction by adding the ATP/substrate mixture.
 - Incubate at room temperature for the optimized reaction time (e.g., 60 minutes).
- **ADP Detection:**
 - Add ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes.

- Add Kinase Detection Reagent to convert ADP to ATP and initiate the luciferase reaction. Incubate for 30 minutes.
- Luminescence Reading: Measure the luminescence signal using a plate reader.
- Data Analysis:
 - Calculate the percentage of kinase inhibition relative to the DMSO control.
 - Plot the % Inhibition against the log of the compound concentration and use non-linear regression to determine the biochemical IC₅₀ value. This provides a direct measure of the compound's potency against its target enzyme.[\[18\]](#)


Protocol 3: Western Blot Analysis of Pathway Modulation

This assay provides cellular evidence of target engagement by measuring changes in the phosphorylation status of downstream signaling proteins. For quinazolinones targeting the PI3K/Akt pathway, this involves probing for phosphorylated Akt (p-Akt).[\[6\]](#)[\[20\]](#)

Principle: Proteins from cell lysates are separated by size via SDS-PAGE, transferred to a membrane, and probed with antibodies specific to the target protein (e.g., total Akt) and its phosphorylated form (e.g., p-Akt at Ser473).

PI3K/Akt/mTOR Signaling Pathway

Many quinazolinones exert their effect by inhibiting kinases within this critical cell survival and proliferation pathway.



[Click to download full resolution via product page](#)

Caption: Inhibition of the PI3K/Akt pathway by substituted quinazolinones.

Step-by-Step Methodology:

- **Cell Culture and Treatment:** Plate cells in 6-well plates and grow to 70-80% confluency. Starve the cells (e.g., in serum-free medium for 12-24 hours) to reduce basal signaling, then pre-treat with various concentrations of the quinazolinone compound for 1-2 hours.
- **Pathway Stimulation:** Stimulate the pathway with an appropriate growth factor (e.g., EGF or IGF-1) for a short period (e.g., 15-30 minutes) to induce phosphorylation.
- **Cell Lysis:** Immediately wash cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors to preserve protein phosphorylation.
- **Protein Quantification:** Determine the protein concentration of each lysate using a BCA or Bradford assay to ensure equal loading.
- **SDS-PAGE and Transfer:** Load equal amounts of protein (e.g., 20-30 μ g) onto a polyacrylamide gel. Separate proteins by electrophoresis and then transfer them to a PVDF or nitrocellulose membrane.
- **Immunoblotting:**
 - Block the membrane (e.g., with 5% BSA or non-fat milk) to prevent non-specific antibody binding.
 - Incubate with a primary antibody against the phosphorylated protein (e.g., anti-p-Akt Ser473).
 - Wash and then incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.
 - Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.
- **Stripping and Reprobing:** Strip the membrane and re-probe with an antibody for the total protein (e.g., anti-Akt) and a loading control (e.g., anti-GAPDH or anti- β -actin) to confirm equal loading and quantify changes in phosphorylation.
- **Data Analysis:** Use densitometry software to quantify the band intensities. Normalize the phosphorylated protein signal to the total protein signal. A potent inhibitor will show a dose-


dependent decrease in the p-Akt/Total Akt ratio.

Part 3: Troubleshooting Common Issues

Rigorous in vitro science involves anticipating and resolving experimental challenges.

Troubleshooting Decision Tree

A logical approach to diagnosing unexpected results in a cytotoxicity assay.



[Click to download full resolution via product page](#)

Caption: A diagnostic workflow for troubleshooting common assay failures.

Problem	Potential Cause	Recommended Solution
High Well-to-Well Variability	Inconsistent cell seeding; "Edge effects" in the 96-well plate; Pipetting errors.	Use a multichannel pipette; Ensure a single-cell suspension before plating; Avoid using the outermost wells of the plate.
Compound Appears Inactive	Compound precipitated out of solution; Incorrect concentration calculation; Compound is genuinely inactive; Cell line is resistant.	Visually inspect wells for precipitation under a microscope; Double-check all dilution calculations; Test a known active compound (positive control); Use a sensitive cell line.
High Toxicity in Vehicle Control	DMSO concentration is too high; DMSO stock is degraded (oxidized).	Ensure final DMSO concentration is $\leq 0.1\%$; Use a fresh aliquot of high-purity DMSO. ^[9]
No Signal in Western Blot	Ineffective primary antibody; Insufficient protein loaded; Phosphatase activity not inhibited.	Validate antibody with positive control lysate; Load more protein (20-40 μg); Always use fresh phosphatase inhibitors in lysis buffer.

Conclusion

The in vitro evaluation of substituted quinazolinones is a critical phase in the drug discovery pipeline. By adopting a structured approach that begins with meticulous compound and cell management and progresses through a logical series of assays—from broad cytotoxicity screening to specific target engagement and pathway modulation—researchers can generate high-quality, reliable data. The protocols and principles outlined in this guide are designed to establish a self-validating experimental system, ensuring that the conclusions drawn are scientifically sound and contribute meaningfully to the development of next-generation targeted therapies.

References

- He, L., et al. (2021). Design, synthesis and in vitro biological evaluation of quinazolinone derivatives as EGFR inhibitors for antitumor treatment. *Bioorganic & Medicinal Chemistry Letters*, 34, 127769. [[Link](#)]
- Al-Suwaidan, I. A., et al. (2023). Quinazolinones as Potential Anticancer Agents: Synthesis and Action Mechanisms. *Molecules*, 28(14), 5406. [[Link](#)]
- Lv, K., et al. (2019). Syntheses and Cytotoxicities of Quinazolinone-Based Conjugates. *Molecules*, 24(24), 4591. [[Link](#)]
- Faramarzi, S., & Moghadam, F. H. (2018). Synthesis and cytotoxic evaluation of novel quinazolinone derivatives as potential anticancer agents. *Research in Pharmaceutical Sciences*, 13(5), 455–463. [[Link](#)]
- Kaur, R., et al. (2020). Recent advances in the pharmacological diversification of quinazoline/quinazolinone hybrids. *RSC Advances*, 10(70), 42872-42906. [[Link](#)]
- Al-Abdullah, E. S., et al. (2020). Synthesis, In Silico and In Vitro Assessment of New Quinazolinones as Anticancer Agents via Potential AKT Inhibition. *Molecules*, 25(20), 4791. [[Link](#)]
- Nguyen, V. T., et al. (2020). Synthesis and In vitro Cytotoxic Evaluation of New Quinazolinone Derivatives. *Vietnam Journal of Science and Technology*, 58(5), 551. [[Link](#)]
- FDCELL. (2023). General Tips for Successful Cell Culture. [[Link](#)]
- Kumar, D., et al. (2025). Rational design, synthesis, molecular docking, and preliminary cytotoxic evaluation of novel quinazolinone derivatives as potent. *Chemical Review and Letters*. [[Link](#)]
- Saini, M. S., et al. (2025). Recent Glimpse into Quinazoline-Based EGFR Kinase Inhibitors for Cancer Therapy. *Chemical Review and Letters*. [[Link](#)]
- Deulkar, A. (2025). Medicinal Perspective of Quinazolinone Derivatives as an Anticancer Agent. *Journal of Molecular and Organic Chemistry*. [[Link](#)]

- Gholami, M., et al. (2021). Synthesis, Molecular Dynamics Simulation, and In-vitro Antitumor Activity of Quinazoline-2,4,6-triamine Derivatives as Novel EGFR Tyrosine Kinase Inhibitors. *Pharmaceutical and Biomedical Research*, 7(2), 143-157. [[Link](#)]
- Singh, T., & Sharma, P. K. (2021). Anti-cancer activity and mechanisms of Quinazolinone derivatives: A review. *ResearchGate*. [[Link](#)]
- Abuelizz, H. A., et al. (2022). Design and synthesis of novel quinazolinone-based derivatives as EGFR inhibitors with antitumor activity. *Journal of Enzyme Inhibition and Medicinal Chemistry*, 37(1), 2459-2473. [[Link](#)]
- Unknown. (2020). Discovery of novel quinazoline derivatives as potent PI3K δ inhibitors with high selectivity. *Europe PMC*. [[Link](#)]
- Ewida, M. A. (2023). Versatile Mechanisms of Substituted Quinazolines in Targeted Cancer Therapy. *Biomedical Journal of Scientific & Technical Research*, 49(1). [[Link](#)]
- Jo, H., et al. (2022). Synthesis, Molecular Docking, In Vitro and In Vivo Studies of Novel Dimorpholinoquinazoline-Based Potential Inhibitors of PI3K/Akt/mTOR Pathway. *International Journal of Molecular Sciences*, 23(18), 10839. [[Link](#)]
- Abdelgawad, M. A., et al. (2020). Synthesis and antiproliferative evaluation of some novel quinazolin-4(3H)-one derivatives. *Journal of Heterocyclic Chemistry*, 57(9), 3419-3430. [[Link](#)]
- Hoelder, S., et al. (2016). Discovery and Pharmacological Characterization of Novel Quinazoline-Based PI3K Delta-Selective Inhibitors. *ACS Medicinal Chemistry Letters*, 7(6), 582-587. [[Link](#)]
- Unknown. (2024). Clinically approved quinazoline scaffolds as EGFR inhibitors. *ResearchGate*. [[Link](#)]
- SIVB. (2017). Best Practices in Cell Culture. *The In Vitro Report*. [[Link](#)]
- Al-Ghorbani, M., et al. (2022). Discovery of indole- and quinolone-based inhibitors of the mTOR/Akt/Pi3K pathway for the potential treatment of autism and certain types of cancer. *RSC Advances*, 12(35), 22681-22699. [[Link](#)]

- Nguyen, V. T., et al. (2025). New quinazolinone derivatives: Synthesis and in vitro cytotoxic activity. ResearchGate. [\[Link\]](#)
- Zhang, Y., et al. (2025). Protocol to identify small-molecule inhibitors against cancer drug resistance. STAR Protocols, 6(1), 103009. [\[Link\]](#)
- Molecular Pathology Laboratory Network, Inc. (n.d.). Assay Troubleshooting. [\[Link\]](#)
- Reaction Biology. (2024). Testing kinase inhibitors where it matters: Drug screening in intact cells. [\[Link\]](#)
- Guiley, K. Z., et al. (2020). Development of a CDK10/CycM in vitro Kinase Screening Assay and Identification of First Small-Molecule Inhibitors. Frontiers in Chemistry, 8, 126. [\[Link\]](#)
- Abuelizz, H. A., et al. (2022). Design and synthesis of novel quinazolinone-based derivatives as EGFR inhibitors with antitumor activity. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 2459–2473. [\[Link\]](#)
- Al-Warhi, T., et al. (2022). Newly Synthesized Pyrazolinone Chalcones as Anticancer Agents via Inhibiting the PI3K/Akt/ERK1/2 Signaling Pathway. ACS Omega, 7(27), 23377–23391. [\[Link\]](#)
- El-Damasy, D. A., et al. (2023). Medicinal Chemistry of Quinazolines as Anticancer Agents Targeting Tyrosine Kinases. Pharmaceuticals, 16(4), 527. [\[Link\]](#)
- Unknown. (2025). Synthesis, evaluation of in vitro cytotoxic activity, and in silico studies of some 3-methylenamino-4(3H)-quinazolone derivatives. RSC Advances. [\[Link\]](#)
- Geraghty, R. J., et al. (2022). A Beginner's Guide to Cell Culture: Practical Advice for Preventing Needless Problems. International Journal of Molecular Sciences, 23(24), 15818. [\[Link\]](#)
- Subramanian, V., et al. (2016). Prediction of kinase inhibitor response using activity profiling, in vitro screening, and elastic net regression. BMC Bioinformatics, 17, 28. [\[Link\]](#)
- Pop, O., et al. (2025). New Quinazolin-4(3H)-one Derivatives as Potential Antitumoral Compounds: Synthesis, In Vitro Cytotoxicity Against the HepG2 Cell Line, and In Silico

VEGFR-2 Targeting-Based Studies. Pharmaceuticals, 18(12), 1709. [[Link](#)]

- Unknown. (2025). Synthesis, evaluation of in vitro cytotoxic activity, and in silico studies of some 3-methylenamino-4(3 H)-quinazolone derivatives. RSC Advances. [[Link](#)]
- Ahmed, M. F., & Belal, A. M. (2015). Synthesis and in vitro antitumor activity of substituted quinazoline and quinoxaline derivatives: search for anticancer agent. Medicinal Chemistry Research, 24(1), 333-345. [[Link](#)]
- Niepel, M., et al. (2019). Common Problems and Potential Solutions for Troubleshooting Drug-Response Measurements. ResearchGate. [[Link](#)]
- Adile, A. A., et al. (2019). In Vitro Assays for Screening Small Molecules. Springer Nature Experiments. [[Link](#)]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. Quinazolinones as Potential Anticancer Agents: Synthesis and Action Mechanisms - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- 2. researchgate.net [researchgate.net]
- 3. Design, synthesis and in vitro biological evaluation of quinazolinone derivatives as EGFR inhibitors for antitumor treatment - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- 4. Synthesis, Molecular Dynamics Simulation, and In-vitro Antitumor Activity of Quinazoline-2,4,6-triamine Derivatives as Novel EGFR Tyrosine Kinase Inhibitors - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- 5. biomedres.us [biomedres.us]
- 6. Synthesis, Molecular Docking, In Vitro and In Vivo Studies of Novel Dimorpholinoquinazoline-Based Potential Inhibitors of PI3K/Akt/mTOR Pathway - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- 7. openaccessjournals.com [openaccessjournals.com]

- [8. researchgate.net \[researchgate.net\]](#)
- [9. cell.com \[cell.com\]](#)
- [10. Syntheses and Cytotoxicities of Quinazolinone-Based Conjugates - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [11. Synthesis and cytotoxic evaluation of novel quinazolinone derivatives as potential anticancer agents - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [12. chemrevlett.com \[chemrevlett.com\]](#)
- [13. tandfonline.com \[tandfonline.com\]](#)
- [14. Design and synthesis of novel quinazolinone-based derivatives as EGFR inhibitors with antitumor activity - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [15. General Tips for Successful Cell Culture \[fdcell.com\]](#)
- [16. What are the best practices in cell culture? | AAT Bioquest \[aatbio.com\]](#)
- [17. A Beginner's Guide to Cell Culture: Practical Advice for Preventing Needless Problems - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [18. Screening and Profiling Kinase Inhibitors with a Luminescent ADP Detection Platform \[worldwide.promega.com\]](#)
- [19. Frontiers | Development of a CDK10/CycM in vitro Kinase Screening Assay and Identification of First Small-Molecule Inhibitors \[frontiersin.org\]](#)
- [20. pubs.acs.org \[pubs.acs.org\]](#)
- To cite this document: BenchChem. [Application Notes & Protocols: In Vitro Dosing for Substituted Quinazolinones]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b1628503/docs#application-notes-protocols-in-vitro-dosing-for-substituted-quinazolinones\]](https://www.benchchem.com/product/b1628503/docs#application-notes-protocols-in-vitro-dosing-for-substituted-quinazolinones)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)